Cas no 59258-23-0 (4'-Bromo-3-nitrochalcone)

• Product Name: 4'-Bromo-3-nitrochalcone
• CAS No: 59258-23-0
• MF: C₁₅H₁₀BrNO₃
• MW: 332.1488032341
• MDL: MFCD00088990
• CID: 2859299
• PubChem ID: 6081536
• Update Time: 2025-05-26

4'-Bromo-3-nitrochalcone Chemical and Physical Properties

Names and Identifiers

• m-Nitrobenzyliden-p-bromacetophenon
• 4Bromo-3-NitroChalcone
• MFCD00088990
• (2E)-1-(4-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• CHEMBL3356220
• 637-377-1
• AKOS001025838
• 4'-BROMO-3-NITROCHALCONE
• Z46027882
• STK021268
• (E)-1-(4-bromophenyl)-3-(3-nitrophenyl)prop-2-en-1-one
• 59258-23-0
• 4'-Bromo-3-nitrochalcone

• MDL： MFCD00088990
• Inchi： 1S/C15H10BrNO3/c16-13-7-5-12(6-8-13)15(18)9-4-11-2-1-3-14(10-11)17(19)20/h1-10H/b9-4+
• InChI Key： CTGTZDHCXARJAP-RUDMXATFSA-N
• SMILES： BrC1C=CC(=CC=1)C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 330.98441Da
• Monoisotopic Mass: 330.98441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.9Ų

Additional information on 4'-Bromo-3-nitrochalcone

4'-Bromo-3-nitrochalcone: A Comprehensive Overview

4'-Bromo-3-nitrochalcone (CAS No. 59258-23-0) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a bromine atom at the 4' position and a nitro group at the 3 position on the chalcone backbone, exhibits a wide range of biological and chemical properties. Recent advancements in synthetic methodologies and computational modeling have further elucidated its potential applications in drug discovery and material synthesis.

The synthesis of 4'-Bromo-3-nitrochalcone involves a series of carefully orchestrated reactions, including Friedel-Crafts alkylation and nitration processes. Researchers have recently explored green chemistry approaches to enhance the efficiency and sustainability of its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These developments underscore the compound's importance in both academic and industrial settings.

One of the most compelling aspects of 4'-Bromo-3-nitrochalcone is its bioactivity. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* have demonstrated its potential as an anti-inflammatory agent. The compound has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders. Furthermore, its nitro group contributes to redox cycling properties, making it a promising candidate for targeted drug delivery systems.

Recent research has also highlighted the role of 4'-Bromo-3-nitrochalcone in photovoltaic applications. Its conjugated π-system allows for efficient charge transport, making it a viable candidate for organic solar cells. Collaborative studies between chemists and materials scientists have explored its integration into polymer blends to enhance device performance. These findings were presented at major conferences such as the American Chemical Society (ACS) Spring Meeting, where they received significant recognition.

In terms of structural analysis, 4'-Bromo-3-nitrochalcone exhibits a planar geometry due to resonance stabilization within its aromatic rings. Advanced computational techniques, such as density functional theory (DFT), have been employed to study its electronic properties. These studies reveal that the bromine atom at the 4' position significantly influences the compound's electronic distribution, enhancing its reactivity in certain chemical transformations.

The pharmacokinetic profile of 4'-Bromo-3-nitrochalcone has also been a focal point of recent investigations. Preclinical studies in animal models suggest that it possesses favorable absorption characteristics, with moderate bioavailability following oral administration. However, further research is required to optimize its pharmacokinetic properties for therapeutic use.

Looking ahead, the versatility of 4'-Bromo-3-nitrochalcone presents numerous opportunities for innovation across multiple disciplines. Its ability to serve as both a therapeutic agent and a functional material highlights its dual potential in medicine and technology. As research continues to uncover new facets of this compound, it is poised to make significant contributions to both academic knowledge and industrial applications.